Cas no 2229571-51-9 (3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2229571-51-9
• MF: C₁₄H₁₈FNO₅
• MW: 299.29482793808
• CID: 6155485
• PubChem ID: 165698694
• Update Time: 2025-05-20

3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1883550
• 2229571-51-9

• Inchi： 1S/C14H18FNO5/c1-14(2,3)21-13(20)16-8-4-5-10(15)9(6-8)11(17)7-12(18)19/h4-6,11,17H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： RBCPUDNYBLWCSI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(CC(=O)O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.11690084g/mol
• Monoisotopic Mass: 299.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 2229571-51-9)

The compound 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 2229571-51-9) is a fluorinated aromatic derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a hydroxypropanoic acid moiety, makes it a versatile intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in synthesizing targeted therapeutics, particularly in oncology and neurology. The presence of the fluorine atom enhances its metabolic stability, a critical factor in modern small-molecule drug design.

In recent years, the demand for fluorinated building blocks like CAS 2229571-51-9 has surged, driven by advancements in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The compound’s Boc-protected amine allows for selective deprotection, enabling precise modifications in multistep syntheses. This aligns with the growing trend of fragment-based drug discovery (FBDD), where modularity and scalability are paramount. Additionally, its carboxylic acid group facilitates conjugation with other pharmacophores, a feature highly valued in antibody-drug conjugate (ADC) development.

The 3-hydroxypropanoic acid segment in 2229571-51-9 contributes to its solubility profile, addressing a common challenge in lipophilic drug candidates. This property is particularly relevant in the context of oral bioavailability optimization, a hot topic in medicinal chemistry forums. Moreover, the compound’s fluorophenyl ring is a key structural motif in kinase inhibitors, a class of drugs dominating oncology pipelines. As such, CAS 2229571-51-9 is frequently referenced in patents related to EGFR and BTK inhibitors, reflecting its commercial and scientific relevance.

From a synthetic perspective, 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid exemplifies the convergence of green chemistry and high-efficiency catalysis. Recent publications highlight its preparation via microwave-assisted synthesis, reducing reaction times and improving yields—a nod to the industry’s push for sustainable manufacturing. Environmental, social, and governance (ESG) metrics now influence chemical sourcing, and this compound’s compatibility with flow chemistry systems positions it as a future-proof option.

Analytical characterization of 2229571-51-9 typically involves LC-MS and NMR spectroscopy, with emphasis on its chiral purity given the stereocenter at the 3-hydroxy position. This aligns with regulatory demands for enantioselective synthesis in FDA submissions. The compound’s stability under physiological pH also makes it a candidate for prodrug strategies, another trending area in precision medicine.

In summary, 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 2229571-51-9) bridges multiple disciplines—from medicinal chemistry to process optimization. Its structural features cater to contemporary needs like targeted degradation and biocompatible linkers, ensuring its prominence in peer-reviewed literature and industrial applications alike.